2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-cyclopentyl-1-[(2-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C19H30N2O/c1-16-6-2-3-7-17(16)14-20-11-12-21(15-19(20)10-13-22)18-8-4-5-9-18/h2-3,6-7,18-19,22H,4-5,8-15H2,1H3
• InChI Key: QEVXMZGFQXUOEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2CCO)C3CCCC3
• Molecular Formula: C19H30N2O
• Molecular Weight: 302.5 g/mol

Description

2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol, also known as SB-334867, is a selective antagonist of the orexin-1 receptor. Orexin-1 receptor is a G-protein-coupled receptor that is involved in the regulation of sleep-wake cycles, appetite, and energy expenditure. SB-334867 has been extensively studied for its potential therapeutic applications in various diseases, including obesity, addiction, and sleep disorders.

Mechanism of Action

2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol acts as a selective antagonist of the orexin-1 receptor, which is primarily expressed in the lateral hypothalamus. Orexin-1 receptor activation promotes wakefulness and increases energy expenditure, while its inhibition promotes sleep and reduces food intake. 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol blocks the binding of orexin-A to the orexin-1 receptor, thereby inhibiting its downstream signaling pathways.
Biochemical and physiological effects
2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been shown to have various biochemical and physiological effects in animal models. For example, 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol can reduce food intake and body weight by inhibiting orexin-1 receptor-mediated signaling pathways in the hypothalamus. 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol can also attenuate drug seeking behavior by reducing the rewarding effects of drugs of abuse. In addition, 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been shown to promote sleep and reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol has several advantages for lab experiments. It is a highly selective antagonist of the orexin-1 receptor, which allows for specific targeting of this receptor in various physiological and pathological processes. 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol is also relatively stable and can be easily synthesized in high purity. However, one limitation of 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol is that it has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol. One area of interest is the development of more potent and selective orexin-1 receptor antagonists for therapeutic applications. Another area of interest is the investigation of the role of orexin-1 receptor in other physiological and pathological processes, such as pain modulation and immune function. Finally, the potential use of 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol in human clinical trials for the treatment of obesity, addiction, and sleep disorders warrants further investigation.

Synthesis Methods

The synthesis of 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol involves the condensation of 4-cyclopentyl-1-(2-methylbenzyl)piperazine with 2-hydroxyethyl bromide in the presence of potassium carbonate. The resulting product is then purified by column chromatography to obtain 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol in high purity.

Scientific Research Applications

2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been widely used in scientific research to investigate the role of orexin-1 receptor in various physiological and pathological processes. For example, studies have shown that 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol can reduce food intake and body weight in animal models of obesity. 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol has also been shown to attenuate drug seeking behavior in animal models of addiction. In addition, 2-[4-cyclopentyl-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been used to study the role of orexin-1 receptor in the regulation of sleep-wake cycles and anxiety.